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Compound of Interest

Compound Name: Propyl phenylacetate

Cat. No.: B1585323 Get Quote

Propyl phenylacetate is a chemical compound that requires careful handling to ensure

laboratory safety. This guide provides essential information for researchers, scientists, and drug

development professionals on the necessary personal protective equipment (PPE), safe

operational procedures, and proper disposal methods.

Physical and Chemical Properties
The following table summarizes the key quantitative data for Propyl phenylacetate.
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Property Value Source(s)

Molecular Formula C₁₁H₁₄O₂ [1]

Molecular Weight 178.23 g/mol [2]

Appearance Colorless liquid [1][3]

Odor Honey-like, fruity, rose-like [1][3]

Boiling Point 240 °C at 753 mmHg [1][3]

Flash Point > 100 °C (> 212 °F) [3]

Specific Gravity 0.985 - 0.995 @ 15.5 °C [1][3]

Vapor Pressure
0.031 mmHg @ 25 °C

(estimated)
[3]

Water Solubility Very slightly soluble [1][3]

Occupational Exposure Limits Not established [2]

Hazard Identification and Personal Protective Equipment
(PPE)
While some sources indicate that Propyl phenylacetate does not meet the criteria for GHS

hazard classification, it is crucial to handle it with care to minimize exposure.[1] The following

personal protective equipment is recommended:

PPE Category Recommendation

Eye and Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Wear chemically resistant gloves (e.g., nitrile or

neoprene). A lab coat or chemical-resistant

apron should also be worn.

Respiratory Protection

Use in a well-ventilated area. If vapors or

aerosols are likely to be generated, a NIOSH-

approved respirator with an organic vapor

cartridge is recommended.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-phenylacetate
https://www.aurochemicals.com/wp-content/uploads/2019/03/PHENYL-PROPYL-ACETATE-Natural-SDS-1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-phenylacetate
https://www.thegoodscentscompany.com/data/rw1034181.html
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-phenylacetate
https://www.thegoodscentscompany.com/data/rw1034181.html
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-phenylacetate
https://www.thegoodscentscompany.com/data/rw1034181.html
https://www.thegoodscentscompany.com/data/rw1034181.html
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-phenylacetate
https://www.thegoodscentscompany.com/data/rw1034181.html
https://www.thegoodscentscompany.com/data/rw1034181.html
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-phenylacetate
https://www.thegoodscentscompany.com/data/rw1034181.html
https://www.aurochemicals.com/wp-content/uploads/2019/03/PHENYL-PROPYL-ACETATE-Natural-SDS-1.pdf
https://www.benchchem.com/product/b1585323?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-phenylacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan for Safe Handling
This section provides a step-by-step guide for the safe handling of Propyl phenylacetate in a

laboratory setting.

1. Pre-Handling Preparations:

Ensure a Safety Data Sheet (SDS) for Propyl phenylacetate is readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood.

Inspect all PPE for integrity before use.

Have an emergency eyewash station and safety shower readily available.

Prepare all necessary equipment and reagents before handling the chemical.

2. Handling Procedures:

Avoid direct contact with skin and eyes.

Prevent the formation of vapors and aerosols.

Keep the container tightly closed when not in use.

Use appropriate tools to dispense the chemical to avoid spills.

Do not eat, drink, or smoke in the handling area.

3. Post-Handling Procedures:

Wash hands thoroughly with soap and water after handling.

Clean the work area and any equipment used.

Properly store Propyl phenylacetate in a cool, dry, and well-ventilated place, away from

incompatible materials such as strong oxidizing agents, reducing agents, and bases.[2]

Emergency and First Aid Procedures
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In case of accidental exposure, follow these first aid measures:

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Disposal Plan
Propyl phenylacetate and its containers must be disposed of as hazardous waste.

Waste Collection: Collect waste in a designated, labeled, and sealed container.

Disposal Method: Dispose of the waste in accordance with all applicable federal, state, and

local environmental regulations. Do not allow the chemical to enter drains or waterways.[2]

Safe Handling Workflow for Propyl Phenylacetate
The following diagram illustrates the logical workflow for the safe handling of Propyl
phenylacetate, from preparation to disposal.
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Propyl Phenylacetate: Safe Handling Workflow

1. Preparation
- Review SDS

- Ensure proper ventilation
- Inspect and don PPE

2. Handling
- Work in a fume hood

- Avoid contact and vapor formation
- Keep container closed

Proceed to Handling

3. Post-Handling
- Clean work area

- Wash hands thoroughly
- Store properly

Task Complete

4. Emergency Response
- Follow first aid procedures
- Use emergency equipment

In case of spill or exposure

5. Disposal
- Collect in labeled container

- Dispose as hazardous waste
- Follow regulations

Generate Waste

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of Propyl phenylacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585323#personal-protective-equipment-for-
handling-propyl-phenylacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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